Cas no 106073-25-0 (3-(dimethylamino)-2-methylsulfonyl-1-phenylprop-2-en-1-one)

• Product Name: 3-(dimethylamino)-2-methylsulfonyl-1-phenylprop-2-en-1-one
• CAS No: 106073-25-0
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 1170320
• PubChem ID: 71334061
• Update Time: 2025-04-20

3-(dimethylamino)-2-methylsulfonyl-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-methylsulfonyl-1-phenylprop-2-en-1-one
• 3-(Dimethylamino)-2-(methanesulfonyl)-1-phenylprop-2-en-1-one
• 106073-25-0
• DTXSID50762227

• Inchi： 1S/C12H15NO3S/c1-13(2)9-11(17(3,15)16)12(14)10-7-5-4-6-8-10/h4-9H,1-3H3
• InChI Key： UGWQPBMBVRQRES-UHFFFAOYSA-N
• SMILES： S(C)(C(C(C1C=CC=CC=1)=O)=CN(C)C)(=O)=O

Computed Properties

• Exact Mass: 253.07735
• Monoisotopic Mass: 253.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.45